![molecular formula C10H13NO2 B029064 Ethyl 5,6-dimethylnicotinate CAS No. 77629-53-9](/img/structure/B29064.png)
Ethyl 5,6-dimethylnicotinate
Overview
Description
Ethyl 5,6-dimethylnicotinate (EDMN) is a synthetic compound that has been used in scientific research for many years. It has a number of interesting properties, including its ability to act as a ligand for some enzymes and its ability to induce certain biochemical and physiological effects in various organisms. In
Scientific Research Applications
Synthesis of Chemical Compounds :
- Used in synthesizing resorcylic ester derivatives, like ethyl 2,4-dihydroxy-5,6-dimethyl-3-trideuteriomethylbenzoate (Bartlett, Holker, O'Brien, & Simpson, 1983).
- Involved in creating compounds such as 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine (Demina & Konshin, 1992).
- Used for synthesizing nicotinic acid derivatives by reacting with various amines (Danagulyan, Saakyan, & Panosyan, 2001).
- Employed in the production of 1:1-macrocyclic oxazolines and their isomeric macrocyclic dimers (Newkome & Marston, 1983).
Medical Research :
- Noninvasive monitoring of beta-amyloid senile plaques and neurofibrillary tangles development in Alzheimer's disease brains (Shoghi-Jadid et al., 2002).
- Prophylactic effect on the development of skin papillomas and carcinomas in mice (Bollag, 1975).
- Potential agent for the treatment and prevention of epithelial cancer (Dawson, Hobbs, Chan, & Chao, 1981).
- A promising candidate for treating cancers with multiple drug resistance, selectively killing drug-resistant cells, and inducing apoptosis (Das et al., 2009).
- In vivo antitumor activity, showing potential as antitumor agents (Denny, Atwell, Rewcastle, & Baguley, 1987).
Other Applications :
- Key component in the biosynthesis of the meroterpenoid austin by Aspergillus ustus (Scott, Simpson, Trimble, & Vederas, 1986).
- Involved in the synthesis of 1,2,4-triazines due to its high regioselectivity (Ohsumi & Neunhoeffer, 1992).
- Demonstrated anxiolytic activity in the conflict situation test (Glozman, Zhmurenko, Lezina, Molodavkin, & Voronina, 2001).
properties
IUPAC Name |
ethyl 5,6-dimethylpyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-4-13-10(12)9-5-7(2)8(3)11-6-9/h5-6H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDWQAVBUPASDFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(C(=C1)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10342726 | |
Record name | Ethyl 5,6-dimethylnicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10342726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
77629-53-9 | |
Record name | Ethyl 5,6-dimethylnicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10342726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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